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Compound of Interest |

Compound Name: 4-Acetoxybenzophenone
CAS No.: 13031-44-2
Cat. No.: B088672
- 7

Introduction & Risk Assessment

4-Acetoxybenzophenone (CAS: 13031-44-2) is a benzophenone derivative commonly used
as a photo-initiator and organic intermediate.[1] While often perceived as a stable organic solid,
its structural moiety (benzophenone) presents specific environmental hazards—particularly
chronic aquatic toxicity and potential bioaccumulation.

Critical Directive: Under no circumstances should 4-Acetoxybenzophenone be disposed of
via municipal sinks or drains. Its lipophilic nature (LogP ~2.84) prevents effective degradation in
standard water treatment facilities, leading to downstream environmental persistence.

Physical Property Profile for Disposal
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Property Value Operational Implication

) ) Disposed of as solid chemical
State Solid (Crystalline) .
waste (unless dissolved).[1]

Stable at room temperature;
Melting Point ~80-82 °C risk of melt/fusion if stored

near heat sources.[1]

Do not attempt to dilute with

Water Solubility Very Low (< 0.2 g/L) ]
water for disposal.[1][2]

Not classified as "Ignitable"
Flash Point >100 °C (D001) by RCRA, but is
Combustible.[1]

Pre-Disposal Safety Protocols

Before handling waste, the following safety barriers must be active. This protocol relies on the
"Double-Barrier" principle to prevent dermal sensitization.

e PPE Requirements:
o Eyes: ANSI Z87.1 Chemical Splash Goggles.

o Hands: Nitrile gloves (minimum thickness 0.11 mm). Note: If handling solutions in Acetone
or DCM, use Silver Shield® laminate gloves.

o Body: Standard flame-resistant lab coat; closed-toe shoes.[1]

e Engineering Controls: All weighing and waste transfer must occur inside a certified chemical
fume hood to capture potential dust or solvent vapors.

Waste Characterization & Logic

Proper disposal depends entirely on the physical state of the waste. 4-Acetoxybenzophenone
is not a P-listed or U-listed acute hazardous waste under US RCRA regulations, but it is
regulated as a Chemical Waste requiring incineration.[1]
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Waste Stream Decision Matrix

The following logic flow dictates the correct waste container selection.

Pack in HDPE

Pure Substance
Yes (Contains Halogens)

Dissolved

LIQUID WASTE - Is Solvent
(Mother Liquor, Reaction Mix) Halogenated? No (Organics Only)

Physical State?

\4

Trace/ltems

(e.g., Acetone, Ethanol)

CONTAMINATED DEBRIS Solid Hazardous
(Gloves, Weigh Boats) Waste Bin

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Acetoxybenzophenone waste streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired shelf-stock or excess solid reagent.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container.

Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: Write "4-Acetoxybenzophenone.”

o Hazard Checkbox: Check "Toxic" and "Irritant."

Segregation: Place the container in the Non-Halogenated Solid Waste drum.

Prohibition: Do not place in "Trash" or "Biohazard" bags.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b088672?utm_src=pdf-body-img
https://www.benchchem.com/product/b088672?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b088672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures or mother liquors.

o Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., Peroxides,
Nitric Acid), which can react violently with organic esters.

¢ Solvent ldentification:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour into the Halogenated Waste
carboy (Red tag).

o If dissolved in Acetone, Methanol, or Ethyl Acetate: Pour into the Non-Halogenated
Organic carboy (Clear/Blue tag).

e Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

o Closure: Cap tightly immediately after pouring. Do not leave funnels in carboys.

Protocol C: Empty Containers & Debris

Use this for empty bottles, weigh boats, and contaminated gloves.
e Triple Rinse Rule:
o If the container held pure solid: Rinse three times with a small volume of acetone.

o Disposal of Rinsate: Pour the acetone rinsate into the Non-Halogenated Liquid Waste
container (Protocol B).

o Defacing: Cross out the original label on the bottle using a permanent marker.
» Final Disposal:
o Glass: Place the rinsed, defaced bottle in the "Glass Waste" box.

o Plastic/Gloves: Place in the solid hazardous waste bin.
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Emergency Spill Management

In the event of a spill, immediate containment is required to prevent migration into floor drains.

 |solate: Mark the area.[3] If the spill is >50g or outside a hood, evacuate non-essential

personnel.
o PPE Upgrade: Wear double nitrile gloves and N95 dust mask (if powder is airborne).
e Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or oil-dry pads,
then scoop into a waste bag.

o Liquid Spill: Surround with vermiculite or universal absorbent pads.

o Disposal: All cleanup materials (pads, scoops) must be treated as Solid Hazardous Waste
(Protocol A).

Regulatory Compliance Summary

Regulation Classification Requirement

Must be incinerated at a TSDF
RCRA (USA) Non-Listed (General Organic) (Treatment, Storage, and
Disposal Facility).[1]

Prevent release to

GHS Aquatic Acute 1/ Chronic 1 environment; collect spillage.

[1]14]

If dissolved in flammable
DOT Not Regulated (Solid) solvent, regulate based on
solvent (e.g., UN 1993).[1]

Final Note: Always consult your institution's specific Chemical Hygiene Plan (CHP). While this
guide adheres to global best practices, local site permits may dictate specific waste
accumulation area (SAA) protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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